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Compound of Interest

Compound Name: GK921

Cat. No.: B15615791 Get Quote

Introduction
GK921 is a potent and specific allosteric inhibitor of Transglutaminase 2 (TGase 2), a

multifunctional enzyme implicated in the pathogenesis of various diseases, including cancer,

neurodegeneration, and inflammatory disorders.[1] Unlike inhibitors that target the enzyme's

active site, GK921 binds to the N-terminus of TGase 2, inducing a conformational change that

leads to its inactivation.[1][2] A key mechanism of its anti-cancer effect, particularly in renal cell

carcinoma (RCC), is the stabilization of the tumor suppressor protein p53.[2][3] The binding site

of GK921 on TGase 2 overlaps with that of p53, thereby preventing TGase 2-mediated p53

depletion and promoting apoptosis.[1][4] These application notes provide detailed protocols for

the preparation of GK921 stock solutions using Dimethyl Sulfoxide (DMSO) and their

subsequent application in both in vitro and in vivo experimental settings.

Physicochemical Properties and Solubility
GK921 is an off-white to brown solid compound with the molecular formula C21H20N4O.[5] Its

properties are summarized in the table below.
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Property Value Reference

Molecular Weight 344.41 g/mol [5]

Formula C21H20N4O [5]

Appearance Solid, off-white to brown [5]

CAS Number 1025015-40-0 [5]

DMSO Solubility ≥ 30 mg/mL (87.11 mM) [5]

Note: The solubility of GK921 can be affected by hygroscopic DMSO; it is highly recommended

to use a new, unopened bottle of anhydrous, high-purity DMSO for stock solution preparation.

[5]

Mechanism of Action of GK921
GK921 functions as an allosteric inhibitor of TGase 2. It binds to a site on the N-terminus of the

enzyme (amino acids 81-116), which is distinct from the catalytic active site.[1][2] This binding

event triggers a conformational change in TGase 2, promoting its noncovalent self-

polymerization and subsequent inactivation.[1][2] Furthermore, the GK921 binding site

overlaps with the p53 binding domain on TGase 2.[1] In cancer cells where TGase 2 is

overexpressed, it can cross-link and deplete p53.[4] By competitively binding to this site,

GK921 prevents the TGase 2-p53 interaction, leading to the stabilization of p53 levels, which in

turn can induce apoptosis.[1][5][6] GK921 has also been shown to inhibit the TGase 2-induced

polymerization of I-κBα in a dose-dependent manner.[4]
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Caption: Mechanism of action of GK921 as an allosteric TGase 2 inhibitor.

Quantitative Data Summary
The following tables summarize the reported efficacy and activity of GK921 from various

studies.

Table 1: In Vitro Efficacy and Binding of GK921
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Parameter Value Cell/Enzyme Type Reference

IC₅₀ 7.71 µM
Human
recombinant TGase
2

[5][7]

IC₅₀ 8.93 µM
Purified guinea pig

TGase 2
[8]

Average GI₅₀ 0.905 µM

Eight renal cell

carcinoma (RCC) cell

lines

[3][6]

GI₅₀ Range 10⁻¹⁰ to 10⁻⁴ M
General cytotoxicity

screening
[5]

| Binding Constant (Kd) | 316 ± 0.8 µM | Thioflavin T binding assay |[8] |

Table 2: Recommended Storage Conditions for GK921 Solutions

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [5]

Powder 4°C 2 years [5]

In Solvent (e.g.,

DMSO)
-80°C 2 years [5]

| In Solvent (e.g., DMSO) | -20°C | 1 year |[5] |

Note: To ensure compound stability and efficacy, avoid repeated freeze-thaw cycles of stock

solutions.[9] It is recommended to aliquot the stock solution into single-use volumes.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration GK921
Stock Solution in DMSO
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This protocol describes the preparation of a concentrated stock solution of GK921 in DMSO,

which is suitable for long-term storage and subsequent dilution for various experimental needs.

Materials:

GK921 powder (CAS: 1025015-40-0)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-analysis and Calculation:

Determine the desired stock solution concentration (e.g., 10 mM, 20 mM, or up to 87 mM).

[5]

Use the following formula to calculate the required mass of GK921: Mass (mg) = Desired

Concentration (mM) x Volume (mL) x Molecular Weight (344.41 g/mol ) / 1000

Example Calculation for a 10 mM Stock Solution (1 mL): Mass (mg) = 10 mM x 1 mL x

344.41 / 1000 = 3.44 mg

Preparation (conducted in a sterile environment, e.g., a biosafety cabinet):

Accurately weigh the calculated mass of GK921 powder and place it into a sterile vial.

Add the calculated volume of sterile DMSO to the vial.

Vortex the solution thoroughly for 2-5 minutes until the GK921 powder is completely

dissolved. A clear solution should be observed.
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If dissolution is difficult, gentle warming (e.g., in a 37°C water bath for 5-10 minutes)

and/or sonication can be used to aid the process.[5][10] Ensure the vial is tightly sealed

during this step.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize

freeze-thaw cycles.[9]

Clearly label each aliquot with the compound name (GK921), concentration, date of

preparation, and solvent (DMSO).

Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter-

term use (up to 1 year).[5]
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Caption: Workflow for preparing a GK921 stock solution in DMSO.
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Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol details the serial dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentrations for treating cells.

Materials:

GK921 in DMSO stock solution (from Protocol 1)

Sterile, complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution:

Remove one aliquot of the GK921 stock solution from the freezer and thaw it at room

temperature.

Serial Dilution:

It is recommended to perform a stepwise or serial dilution to prevent precipitation of the

compound.[9]

Prepare an intermediate dilution of the stock solution in culture medium. For example, to

achieve a final concentration of 10 µM from a 10 mM stock, you could first dilute the stock

1:100 in medium (to 100 µM) and then dilute this intermediate solution 1:10 into the final

cell culture volume.

Add the final dilution of GK921 to the cell culture plates. Gently mix by swirling the plate.

Solvent Control:
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It is critical to include a vehicle control group in your experiment. This group should be

treated with the same final concentration of DMSO as the highest concentration GK921
treatment group.

Crucially, the final concentration of DMSO in the cell culture medium should be kept below

0.5%, and preferably at or below 0.1%, to avoid solvent-induced cytotoxicity or off-target

effects.[9][10]

Protocol 3: Preparation of GK921 Formulation for In Vivo
Studies
For animal studies, GK921 requires a specific formulation to ensure solubility and

bioavailability. The following protocol is based on a published method for oral administration in

mice.[5]

Materials:

GK921 in DMSO stock solution (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (sterile 0.9% NaCl solution)

Sterile conical tubes and syringes

Procedure (to prepare 1 mL of a 2.5 mg/mL dosing solution):

Prepare a clear stock solution of GK921 in DMSO (e.g., 25 mg/mL).[5]

In a sterile conical tube, add the co-solvents sequentially. Mix thoroughly after each addition.

[5]

Add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL GK921 DMSO stock solution to the PEG300 and mix evenly.
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Add 50 µL of Tween-80 and mix evenly.

Add 450 µL of saline to bring the total volume to 1 mL. Mix until a clear solution is formed.

The final concentration of GK921 will be 2.5 mg/mL in a vehicle of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.[5]

This formulation can be administered to animals based on body weight to achieve the

desired dosage (e.g., 8 mg/kg).[5] A vehicle-only solution should be prepared and

administered to the control group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

